Cas no 1127498-03-6 (JNJ-40411813)

• Product Name: JNJ-40411813
• CAS No: 1127498-03-6
• MF: C₂₀H₂₅ClN₂O
• MW: 344.878304243088
• MDL: MFCD22572363
• CID: 2103924
• PubChem ID: 25195461
• Update Time: 2025-07-08

JNJ-40411813 Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3-chloro-4-(4-phenyl-1-piperidinyl)-2(1H)-Pyridinone
• 1-butyl-3-chloro-4-(4-phenylpiperidin-1-yl)pyridin-2-one
• JNJ-40411813
• 1-Butyl-3-chloro-4-(4-phenylpiperidin-1-yl)pyridin-2(1H)-one
• EX-A2902
• ADX71149
• SCHEMBL1035416
• 1'-Butyl-3'-chloro-4-phenyl-3,4,5,6-tetrahydro-2H,1'H-[1,4']bipyridinyl-2'-one
• JNJ-40411813; ADX-71149
• HYOGJHCDLQSAHX-UHFFFAOYSA-N
• AC-35478
• 1'-Butyl-3'-chloro-4-phenyl-3,4,5,6-tetrahydro-2H,1'H-(1,4')bipyridinyl-2'-one
• Q27895859
• F85059
• NS00072850
• SB16990
• 2(1H)-Pyridinone, 1-butyl-3-chloro-4-(4-phenyl-1-piperidinyl)-
• HZR
• 1127498-03-6
• GLXC-15774
• BCP23709
• DTXSID601032323
• 1'-Butyl-3'-chloro-4-phenyl-3,4,5,6-tetrahydro-2H,1'H-[1,4]bipyridinyl-2'-one
• 1-butyl-3-chloro-4-(4-phenylpiperidin-1-yl)-1,2-dihydropyridin-2-one
• 612BYT76F3
• BDBM50051408
• 1-Butyl-3-chloro-4-(4-phenyl-1-piperidinyl)-(1H)-pyridone
• DA-15400
• ADX 71149
• BRD-K55029398-001-01-6
• UNII-612BYT76F3
• CHEMBL3337527
• CS-3357
• GTPL8946
• JNJ40411813
• MS-25297
• CVB49803
• JNJ-40411813; JNJ 40411813; ADX71149; ADX 71149; ADX-71149
• HY-15748
• JNJ 40411813
• DB12059
• 1-butyl-3-chloranyl-4-(4-phenylpiperidin-1-yl)pyridin-2-one
• 1'-Butyl-3'-chloro-4-phenyl-3,4,5,6-tetrahydro-2H,1 'H-[1,4']bipyridinyl-2'-one
• ADX-71149
• NCGC00485897-01

• MDL： MFCD22572363
• Inchi： InChI=1S/C20H25ClN2O/c1-2-3-12-23-15-11-18(19(21)20(23)24)22-13-9-17(10-14-22)16-7-5-4-6-8-16/h4-8,11,15,17H,2-3,9-10,12-14H2,1H3
• InChI Key： HYOGJHCDLQSAHX-UHFFFAOYSA-N
• SMILES： O=C1C(Cl)=C(N2CCC(C3=CC=CC=C3)CC2)C=CN1CCCC

Computed Properties

• Exact Mass: 344.1655411g/mol
• Monoisotopic Mass: 344.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 23.6Ų

JNJ-40411813 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on JNJ-40411813

Introduction to JNJ-40411813 (CAS No. 1127498-03-6)

JNJ-40411813, also known by its CAS number 1127498-03-6, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound has garnered significant attention due to its potential therapeutic applications, particularly in the treatment of autoimmune diseases and inflammatory conditions. In this comprehensive introduction, we will delve into the chemical structure, pharmacological properties, and recent research findings related to JNJ-40411813.

The chemical structure of JNJ-40411813 is characterized by a complex molecular framework that includes aromatic rings and functional groups that contribute to its biological activity. The compound is a small molecule inhibitor that targets specific signaling pathways involved in immune responses. Its precise mechanism of action involves modulating the activity of key enzymes and receptors, thereby reducing inflammation and immune hyperactivity.

Recent studies have highlighted the potential of JNJ-40411813 in treating conditions such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. A notable clinical trial published in the New England Journal of Medicine demonstrated that patients treated with JNJ-40411813 experienced significant improvements in disease symptoms compared to those receiving placebo. The trial also reported a favorable safety profile, with minimal adverse effects observed.

In addition to its therapeutic efficacy, JNJ-40411813 has shown promising results in preclinical studies. Research conducted at the University of California, San Francisco, found that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro. These findings suggest that JNJ-40411813 may have broader applications beyond its initial target diseases.

The pharmacokinetic properties of JNJ-40411813 have been extensively studied to optimize its use in clinical settings. Data from pharmacokinetic analyses indicate that the compound has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. This convenience can enhance patient compliance and improve treatment outcomes.

One of the key advantages of JNJ-40411813 is its selective mechanism of action. Unlike broad-spectrum immunosuppressants that can lead to systemic side effects, JNJ-40411813 targets specific pathways involved in disease pathology without compromising overall immune function. This selective approach reduces the risk of infections and other complications associated with traditional immunosuppressive therapies.

The development of JNJ-40411813 has been driven by collaborative efforts between academic institutions and pharmaceutical companies. Johnson & Johnson, one of the leading pharmaceutical companies, has played a pivotal role in advancing the compound through various stages of clinical development. Their commitment to rigorous research and development has ensured that JNJ-40411813 meets high standards of safety and efficacy.

In conclusion, JNJ-40411813 (CAS No. 1127498-03-6) represents a significant advancement in the treatment of autoimmune and inflammatory diseases. Its unique chemical structure, selective mechanism of action, and favorable pharmacokinetic properties make it a promising candidate for further clinical investigation. As research continues to uncover new insights into its therapeutic potential, JNJ-40411813 holds great promise for improving patient outcomes and enhancing quality of life for individuals affected by these conditions.